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Compound of Interest

Compound Name: S-(2-Carboxyethyl)cysteine

CAS No.: 4033-46-9

Cat. No.: B1264454

Get Quote

Executive Summary & Chemical Profile
S-(2-Carboxyethyl)cysteine (S-CEC) is a modified sulfur-containing amino acid derivative.[1]

While often classified as a low-toxicity reagent compared to volatile thiols, its disposal requires

strict adherence to protocols designed to prevent environmental sulfur contamination and

dangerous chemical incompatibilities.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide an operational

framework for researchers handling S-CEC in drug development and metabolic studies.
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Property Data Operational Implication

CAS Number 636-58-8 (L-isomer)
Use for waste manifesting and

inventory tracking.

Chemical Structure Thioether (R-S-R') linkage
CRITICAL: Susceptible to

oxidation.[2][3]

Physical State White crystalline powder
Risk of dust generation;

inhalation hazard.[4][5]

Solubility Soluble in water
High mobility in aqueous spills;

Do Not Flush.

Combustion Byproducts
,

,

Requires incineration with

scrubbers.

Hazard Assessment & Chemical Incompatibility
The Thioether Risk Factor
The primary safety concern with S-CEC is not acute toxicity, but its chemical reactivity as a

thioether. Unlike simple carboxylic acids, the sulfur atom in S-CEC possesses lone pair

electrons that are highly nucleophilic.

Incompatibility Alert: Do NOT mix S-CEC waste with strong oxidizing agents (e.g., Nitric Acid,

Peroxides, Permanganates).

Mechanism: Mixing thioethers with oxidizers drives the formation of sulfoxides and sulfones.

This reaction is exothermic and can lead to rapid pressurization of waste containers or

unexpected boiling [1].

Environmental Impact
S-CEC contributes to Chemical Oxygen Demand (COD) and introduces organic sulfur into

wastewater streams.
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Regulatory Constraint: Under the Clean Water Act (US) and EU Water Framework Directive,

organic sulfur compounds should not be discharged into municipal sewage systems as they

can disrupt biological treatment plants and contribute to sulfidic odors/corrosion [2].

Disposal Decision Logic
The following protocol ensures compliance with RCRA (US) and CLP (EU) standards. The core

directive is segregation.

Diagram 1: Disposal Decision Tree
Caption: Logical flow for categorizing and disposing of S-CEC waste based on physical state

and concentration.
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Detailed Protocol
Stream A: Solid Waste (Pure Compound)

Containment: Collect solid S-CEC in a dedicated wide-mouth HDPE or glass jar.

Labeling: Label as "Non-Hazardous Chemical Waste" (unless mixed with other hazards).

Explicitly note "Contains Organic Sulfur" to alert the disposal facility.

Disposal: Ship for High-Temperature Incineration. The facility must be equipped with a

scrubber to neutralize Sulfur Oxides (

) generated during combustion [3].

Stream B: Liquid Waste (Mother Liquors/Solutions)
Segregation:

Aqueous: Collect in "Aqueous Organic Waste" carboys. Adjust pH to neutral (pH 6-8) if

necessary to prevent acid-catalyzed hydrolysis or gas evolution.

Solvent: Collect in "Halogenated" or "Non-Halogenated" solvent waste streams depending

on the co-solvent.

Prohibition: Never pour aqueous S-CEC solutions down the sink.

Disposal: Incineration (Fuel Blending) is preferred over biological treatment due to the sulfur

content.

Emergency Response: Spill Procedures
In the event of a spill, speed and dust control are paramount. S-CEC is an irritant (H315, H319,

H335) [4].

Diagram 2: Spill Response Workflow
Caption: Step-by-step operational response for S-CEC spills in a laboratory setting.
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Solid Spill:
Cover with wet paper towel

to suppress dust

Liquid Spill:
Absorb with Vermiculite

or Chem-Pad

4. Clean & Wash:
Scoop into bag ->

Wash surface with soap/water

5. Disposal:
Treat debris as

Chemical Waste

Click to download full resolution via product page

[2][5][6][7][8]

Specific Cleanup Steps[4][7][8][9]
Dust Control: If the spill is solid powder, do not dry sweep. Cover with a damp paper towel or

use a HEPA-filtered vacuum to prevent inhalation of dust.

Decontamination: After removing the bulk material, wash the surface with a mild detergent

solution. S-CEC is water-soluble, so simple aqueous cleaning is effective.

Verification: No specific colorimetric test is required for trace residues; visual inspection is

sufficient.

Regulatory & Compliance Notes
RCRA (USA): S-CEC is not a P-listed or U-listed acute hazardous waste. However, it must

be characterized by the generator. If mixed with solvents (e.g., Methanol, Acetonitrile), the

mixture may become a characteristic waste (Ignitable D001) [5].

REACH (EU): Ensure the Safety Data Sheet (SDS) is accessible to all users.

Storage: Store in a cool, dry place away from strong oxidizing agents to prevent degradation

and potential safety hazards.[4]

References
Master Organic Chemistry. (2015). Thiols and Thioethers: Reactivity and Oxidation.[2][3]Link

U.S. Environmental Protection Agency (EPA).Clean Water Act and Effluent Guidelines.Link

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1264454/docs?utm_src=pdf-body-img#operational-guide-safe-handling-and-disposal-of-s-2-carboxyethyl-cysteine
https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/168149?userType=undefined
https://en.wikipedia.org/wiki/Hydrogen_sulfide
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB23487~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:49:56~~S-Carboxymethyl-L-cysteine~~
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7736_4.pdf
https://www.fishersci.com/store/msds?partNumber=AC225810010&countryCode=US&language=en
https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/
https://pubs.rsc.org/en/content/articlehtml/2021/sc/d1sc01602d
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.masterorganicchemistry.com%2F2015%2F07%2F05%2Fthiols-and-thioethers%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.epa.gov%2Feg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fisher Scientific. (2025). Safety Data Sheet: S-(2-Carboxyethyl)-L-cysteine.[9]Link

Thermo Fisher Scientific. (2025). S-(2-Carboxyethyl)-L-cysteine Safety Data Sheet.Link

U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed and

Characteristic Wastes.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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